Cas no 1160800-39-4 (6-oxa-9-azaspiro[3.6]decane)
6-oxa-9-azaspiro[3.6]decane Chemical and Physical Properties
Names and Identifiers
-
- 6-oxa-9-azaspiro[3.6]decane
-
- Inchi: 1S/C8H15NO/c1-2-8(3-1)6-9-4-5-10-7-8/h9H,1-7H2
- InChI Key: IKMUMIIPTDFAJX-UHFFFAOYSA-N
- SMILES: C1C2(CNCCOC2)CC1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 21.3Ų
6-oxa-9-azaspiro[3.6]decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E589178-5mg |
6-oxa-9-Azaspiro[3.6]decane |
1160800-39-4 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E589178-10mg |
6-oxa-9-Azaspiro[3.6]decane |
1160800-39-4 | 10mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E589178-50mg |
6-oxa-9-Azaspiro[3.6]decane |
1160800-39-4 | 50mg |
$ 365.00 | 2022-06-05 | ||
| Enamine | EN300-135658-0.05g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 0.05g |
$118.0 | 2025-02-21 | |
| Enamine | EN300-135658-0.1g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 0.1g |
$176.0 | 2025-02-21 | |
| Enamine | EN300-135658-0.25g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 0.25g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-135658-0.5g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 0.5g |
$457.0 | 2025-02-21 | |
| Enamine | EN300-135658-1.0g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 1.0g |
$584.0 | 2025-02-21 | |
| Enamine | EN300-135658-2.5g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 2.5g |
$1147.0 | 2025-02-21 | |
| Enamine | EN300-135658-5.0g |
6-oxa-9-azaspiro[3.6]decane |
1160800-39-4 | 95.0% | 5.0g |
$1695.0 | 2025-02-21 |
6-oxa-9-azaspiro[3.6]decane Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-oxa-9-azaspiro[3.6]decane
6-Oxa-9-Azaspiro[3.6]Decane: A Comprehensive Overview
The compound with CAS No. 1160800-39-4, commonly referred to as 6-Oxa-9-Azaspiro[3.6]Decane, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a three-membered ring, containing both oxygen and nitrogen atoms. The spiro nature of the molecule, along with the presence of heteroatoms, imparts distinctive chemical and physical properties that make it a subject of interest for researchers and industry professionals alike.
Recent studies have highlighted the potential of 6-Oxa-9-Azaspiro[3.6]Decane in drug discovery and development. Its structural uniqueness allows for diverse functionalization, enabling the creation of derivatives with varying biological activities. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors.
The synthesis of 6-Oxa-9-Azaspiro[3.6]Decane involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach involves the use of cycloaddition reactions or ring-closing metathesis to construct the spirocyclic framework. The incorporation of oxygen and nitrogen atoms into the structure is achieved through strategic functional group transformations, ensuring the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.
In terms of applications, 6-Oxa-9-Azaspiro[3.6]Decane has shown promise in various fields beyond pharmaceuticals. Its structural rigidity and ability to form stable complexes make it a valuable component in materials science, particularly in the development of advanced polymers and nanomaterials. Additionally, its unique electronic properties have been leveraged in electrochemical applications, such as the design of novel electrodes for energy storage devices.
From a safety standpoint, 6-Oxa-9-Azaspiro[3.6]Decane is generally considered non-hazardous under normal handling conditions. However, as with any chemical compound, proper precautions should be taken during synthesis and handling to ensure compliance with safety regulations and environmental standards.
1160800-39-4 (6-oxa-9-azaspiro[3.6]decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)